molecular formula C8H11NOS B8737579 2-Methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-4-ol

2-Methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-4-ol

Cat. No.: B8737579
M. Wt: 169.25 g/mol
InChI Key: QDEMMSKHNHDITQ-UHFFFAOYSA-N
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Description

2-Methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-4-ol is a useful research compound. Its molecular formula is C8H11NOS and its molecular weight is 169.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H11NOS

Molecular Weight

169.25 g/mol

IUPAC Name

2-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-4-ol

InChI

InChI=1S/C8H11NOS/c1-5-2-6-7(10)3-9-4-8(6)11-5/h2,7,9-10H,3-4H2,1H3

InChI Key

QDEMMSKHNHDITQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(S1)CNCC2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-methyl-thiophene-2-carboxaldehyde (30 g; 0.237 mole) and aminoacetaldehyde dimethylacetal (27.4 g; 0.261 mole) in benzene (250 ml) is refluxed for 2 hours in a flask provided with a Dean-Stark water separator with overhead condenser. After evaporating to dryness, the residue is dissolved in ethanol (250 ml). Sodium borohydride (13.5 g; 0.355 mole) is added portionwise, and the resulting material is left aside overnight at room temperature. Excess sodium borohydride is destroyed by addition of acetone and the mixture is evaporated to dryness. The residue is taken up into water and extracted with methylene chloride. The organic extracts are dried over sodium sulfate and evaporated to dryness. The resulting residual oil is distilled under reduced pressure; b.p.2 =127° C.; Yield: 90% The resulting N-(5-methyl-2-thienyl)methyl aminoacetaldehyde dimethylacetal is heated at 60° C. for 1 hour in 6N hydrochloric acid (250 ml). After evaporating to dryness, the residue is triturated with acetone. The off-white crystals of the desired hydrochloride are recrystallized from acetonitrile; M.p.=120° C. Overall yield: 61%.
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